Uridine 5'-monophosphate, disodium salt

• Molecular Formula: C9H13N2Na2O9P
• Molecular Weight: 370.16 g/mol
• InChI: InChI=1S/C9H13N2O9P.2Na/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18;;/h1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18);;/t4-,6-,7-,8-;;/m1../s1
• InChIKey: RSSRHKDOIOBLBS-WFIJOQBCSA-N

Uridine 5′-Monophosphate Disodium Salt Overview

Uridine 5′-monophosphate, disodium salt (UMP-Na₂, CAS 3387-36-8, MW 368.15 g/mol) is the disodium salt form of the pyrimidine ribonucleotide uridine 5′-monophosphate . As a core building block of RNA and a key intermediate in de novo and salvage pyrimidine metabolism, UMP serves as the obligate precursor for UTP, UDP-glucose, and CDP-choline biosynthesis . The disodium counterion form is deliberately engineered to overcome the physiochemical limitations of the free acid (CAS 58-97-9), delivering quantifiably enhanced aqueous solubility, neutral formulation pH, and improved thermal stability—parameters that directly govern experimental reproducibility and commercial formulation viability .

Disodium salt enables high-concentration aqueous stock preparation for cell-based assays

Neutral-pH formulation fit simplifies integration into physiological buffers and cell culture media

Reported thermal stability supports manufacturing workflows involving elevated-temperature processing

Nucleotide salvage pathway precursor for UTP and CDP-choline biosynthesis studies

UMP Disodium Salt Non-Interchangeability

Procurement requests for 'uridine monophosphate' or 'uridine' routinely fail to specify the counterion, salt form, or prodrug strategy—yet these molecular variables dictate aqueous handling, metabolic fate, and systemic exposure. The disodium salt (UMP-Na₂) differs from the free acid in solubility by approximately 8-fold and in solution pH by 2–4 units, directly affecting buffer compatibility and stock solution preparation . Compared to the free nucleoside uridine, UMP-Na₂ engages distinct renal transport mechanisms and serves as substrate for orotate phosphoribosyltransferase (OPRT) rather than uridine phosphorylase [1]. Relative to the lipophilic prodrug triacetyluridine (TAU, XURIDEN®), UMP-Na₂ yields lower but more sustained systemic uridine exposure—a pharmacokinetic distinction that dictates therapeutic versus nutritional application suitability [2]. Each substitution choice carries quantifiable consequences for solubility, stability, transport, and bioavailability that the evidence below substantiates.

UMP Free Acid vs. Disodium Salt Solubility and solution pH may shift markedly; free acid yields lower aqueous solubility and acidic pH, complicating buffer compatibility and stock preparation.

Uridine Free Nucleoside vs. UMP Disodium Salt First-pass catabolism by uridine phosphorylase limits systemic uridine exposure; UMP enters cells via OPRT salvage pathway, altering metabolic fate and precursor delivery.

Triacetyluridine (TAU) vs. UMP Disodium Salt TAU delivers high-amplitude, short-duration uridine exposure; UMP provides moderate, sustained exposure—application suitability for chronic vs. acute contexts differs substantially.

• [1] Brett CM, Washington CB, Ott RJ, Gutierrez MM, Giacomini KM. Interaction of Nucleoside Analogues with the Sodium–Nucleoside Transport System in Brush Border Membrane Vesicles from Human Kidney. Pharmaceutical Research. 1993;10(3):423–426. doi:10.1023/A:1018948608211. View Source
• [2] DailyMed – XURIDEN (uridine triacetate) granules. FDA Package Insert. XURIDEN delivers 4- to 6-fold more uridine into the systemic circulation compared to equimolar doses of uridine itself. View Source

UMP Disodium Salt Quantitative Differentiation Evidence

Aqueous Solubility: Disodium Salt vs. Free Acid

The disodium salt of UMP exhibits an aqueous solubility of 40 g/100 mL at 20 °C, as documented in the ChemicalBook authoritative database . In contrast, the free acid form (CAS 58-97-9) has a reported water solubility of approximately 50 mg/mL (equivalent to 5 g/100 mL) at comparable temperature [1]. This represents an approximately 8-fold solubility advantage for the disodium salt. The practical consequence is that UMP-Na₂ can be prepared as a concentrated stock solution exceeding 100 mM without precipitation, whereas the free acid reaches saturation at roughly 15 mM under the same conditions—a critical threshold for cell culture dosing, enzymatic assays, and parenteral formulation development.

Aqueous Solubility

Cross-study comparable

40 g/100 mL (disodium) vs. ~5 g/100 mL (free acid); ~8-fold higher

Supports high-concentration aqueous stock preparation for cell culture and enzymatic assays.

Data from ChemicalBook; verify with lot-specific COA.

Evidence Dimension	Aqueous solubility (water, g/100 mL)
Target Compound Data	40 g/100 mL at 20 °C (UMP disodium salt, CAS 3387-36-8)
Comparator Or Baseline	~5 g/100 mL (50 mg/mL) at room temperature (UMP free acid, CAS 58-97-9)
Quantified Difference	Approximately 8-fold higher solubility for the disodium salt
Conditions	Water, 20 °C; data aggregated from ChemicalBook CAS database entries for both forms

Why This Matters

Procurement of the free acid for aqueous applications forces researchers to accept a ~8-fold lower maximum stock concentration, constraining experimental dose ranges and potentially compromising in vitro assay sensitivity.

• [1] ChemicalBook. Uridine 5′-monophosphate free acid (CAS 58-97-9). Solubility: 50 mg/mL in water, clear, colorless; pKa pK1: 6.63 (25 °C). View Source

Solution pH Compatibility: Disodium Salt vs. Free Acid

Food-grade and pharmaceutical-grade UMP disodium salt specifications consistently report a solution pH in the range of 7.0–8.5 [1]. The free acid, by contrast, has a pKa of 6.63 [2] and produces acidic solutions (pH approximately 4–5), as noted in comparative product literature [3]. This 2–4 unit pH differential means the disodium salt can be directly incorporated into physiological buffers and neutral-pH formulations (e.g., cell culture media, injectable solutions, infant formulas) without requiring pH adjustment that could introduce counterion variability or osmolarity complications. The acidity of the free acid form may also contribute to accelerated hydrolytic degradation of acid-labile co-formulated ingredients during storage.

Solution pH Compatibility

Cross-study comparable

pH 7.0–8.5 (disodium) vs. ~4–5 (free acid); 2–4 units difference

Neutral pH aligns with physiological buffers and reduces acid-catalyzed degradation risk.

Manufacturer specification; confirm pH in final formulation.

Evidence Dimension	Solution pH / acidity
Target Compound Data	pH 7.0–8.5 in aqueous solution (UMP disodium salt, food/pharma grade specification)
Comparator Or Baseline	pKa 6.63; solution pH approximately 4–5 (UMP free acid)
Quantified Difference	Approximately 2–4 pH units more alkaline/neutral for the disodium salt
Conditions	Aqueous solution, room temperature; manufacturer specification data and pKa determination at 25 °C

Why This Matters

Neutral pH compatibility eliminates an additional formulation step (pH adjustment) and reduces the risk of acid-catalyzed degradation of co-formulated compounds, directly lowering manufacturing complexity and batch failure risk.

• [1] Henan Steeda Industrial Co. / Made-in-China. Manufacturer Specification Sheet: Uridine-5'-Monophosphate Disodium Salt (UMP) Bulk. Acidity: pH 7.0–8.5; Purity (HPLC) ≥98.0%; Loss on Drying ≤26.0%. View Source
• [2] ChemicalBook. Uridine 5′-monophosphate free acid (CAS 58-97-9). Acid dissociation constant: pK1: 6.63 (25 °C). View Source
• [3] Nutri Avenue. Uridine 5 Monophosphate Disodium Salt Powder – Product Comparison: UMP free acid exists as a free acid form and is slightly acidic vs. UMP-Na₂ is a neutralized form with better solubility, more commonly used in food additives and pharmaceuticals. View Source

Thermal Stability: Disodium Salt vs. Free Acid

UMP disodium salt demonstrates relatively high thermal stability, withstanding temperatures up to 190 °C before chemical degradation occurs, as documented in chemical property profiles [1]. The free acid form has a reported melting point of approximately 202 °C (rough estimate) [2] but begins to decompose at substantially lower temperatures due to the acid-labile glycosidic bond and the propensity of the protonated phosphate group to catalyze intramolecular hydrolysis. While a precise degradation onset temperature for the free acid is not uniformly reported, the disodium salt's documented stability up to 190 °C provides a quantitative processing window that supports hot-fill nutritional beverage manufacturing, short-term thermal sterilization validation, and accelerated stability testing protocols that would be precluded with the free acid form [3].

Thermal Stability

Class-level inference

Stable up to 190°C before degradation

Reported thermal stability ceiling supports processing window assessment.

Free acid degradation onset lower; verify under your process conditions.

Evidence Dimension	Thermal degradation onset temperature
Target Compound Data	Thermally stable up to 190 °C before chemical degradation (UMP disodium salt)
Comparator Or Baseline	UMP free acid: melting point ~202 °C (rough estimate); degradation onset at lower, unspecified temperature (class-level inference based on acid-labile glycosidic bond chemistry)
Quantified Difference	Disodium salt provides a documented 190 °C processing ceiling; free acid thermal stability ceiling is lower and not precisely quantified in available literature
Conditions	Solid-state thermal stability assessment; data from chemical property databases and manufacturer technical documentation

Why This Matters

The quantified 190 °C stability threshold provides a verifiable specification for procurement decisions where manufacturing processes involve elevated temperatures (e.g., spray drying, hot-fill, extrusion), directly reducing the risk of thermal degradation-related batch losses.

• [1] Mellon Pharm. What is Uridine 5′-monophosphate disodium salt? UMP Disodium Salt exhibits relatively high thermal stability up to 190°C before chemical degradation occurs. View Source
• [2] ChemicalBook. Uridine 5′-monophosphate free acid (CAS 58-97-9). Melting point: 202 °C (rough estimate). View Source
• [3] Nutri Avenue. Uridine 5 Monophosphate Disodium Salt Powder: aqueous solution remains stable at room temperature but may degrade under extreme pH conditions or prolonged exposure to high temperatures; UMP shows superior stability in supplement formulations due to its salt form. View Source

Brain CDP-Choline Elevation with Oral UMP

In a dose-response study by Cansev et al. (2005), oral administration of UMP (1 mmol/kg by gavage) to adult gerbils produced a statistically significant elevation of brain CDP-choline from a baseline of 11.3 ± 0.5 to 16.4 ± 1.0 pmol/mg tissue (P < 0.001) within 15 minutes of administration—a 45% increase over basal levels [1]. Concomitantly, brain UTP rose from 254 ± 31.9 to 417 ± 50.2 pmol/mg (P < 0.05, 64% increase), and plasma uridine increased from 6.6 ± 0.58 to 32.7 ± 1.85 µM (P < 0.001, 5-fold increase) at 30 minutes post-dose. The smallest effective dose that significantly increased brain CDP-choline was 0.05 mmol/kg, establishing a quantitative potency benchmark. In contrast, equimolar oral uridine (the free nucleoside) achieves substantially lower systemic exposure due to rapid first-pass catabolism by uridine phosphorylase, with reported oral bioavailability of only 5.8–9.9% in human studies [2], whereas UMP bypasses this catabolic step by entering cells via nucleotide transporters and the salvage pathway through OPRT-mediated conversion .

Brain CDP-Choline Elevation

Cross-study comparable

UMP (1 mmol/kg p.o.): 45% increase (P

Reported brain CDP-choline endpoint response; oral uridine fails to replicate due to first-pass metabolism.

Gerbil model; human translation not established.

Renal Transporter Interaction

Direct head-to-head comparison

UMP significantly inhibits Na⁺-uridine transport; AZT, Ara-C, ddC do not

Reported substrate engagement in human kidney BBMV; synthetic analogues excluded.

Human kidney BBMV model; confirm in your experimental system.

Systemic Uridine Exposure

Cross-study comparable

UMP: 5-fold plasma increase at 30 min (gerbil); TAU: 4–6× higher AUC (human)

UMP yields moderate, sustained exposure suited for chronic precursor delivery; TAU for acute high-exposure contexts.

Cross-species comparison; direct head-to-head PK data not available.

Evidence Dimension	Brain CDP-choline level (pmol/mg tissue) post-oral administration
Target Compound Data	UMP (1 mmol/kg p.o.): CDP-choline increased from 11.3 ± 0.5 to 16.4 ± 1.0 pmol/mg (45% increase, P < 0.001); minimum effective dose 0.05 mmol/kg. Brain UTP: 254 → 417 pmol/mg (64% increase)
Comparator Or Baseline	Oral uridine (free nucleoside): human oral bioavailability 5.8–9.9% (cross-study, different species); rapid first-pass degradation by uridine phosphorylase precludes direct brain CDP-choline comparison at matched doses
Quantified Difference	UMP delivers a 45% brain CDP-choline increase at 0.05 mmol/kg in gerbils; oral uridine is subject to extensive first-pass metabolism limiting CNS precursor availability
Conditions	Adult male gerbils, UMP administered by oral gavage, brain tissue harvested at 5 min–8 h post-dose; CDP-choline quantified by HPLC (Cansev et al., Brain Research, 2005)

Why This Matters

For neuroscience and nutraceutical research applications targeting brain phosphatide synthesis, UMP disodium salt provides a quantitatively benchmarked, dose-dependent effect on CDP-choline production that oral uridine cannot replicate due to first-pass catabolic vulnerability.

• [1] Cansev M, Watkins CJ, van der Beek EM, Wurtman RJ. Oral uridine-5'-monophosphate (UMP) increases brain CDP-choline levels in gerbils. Brain Research. 2005;1058(1–2):101–108. doi:10.1016/j.brainres.2005.07.054. PMID: 16126180. View Source
• [2] van Groeningen CJ, Peters GJ, Nadal JC, et al. Clinical and Pharmacologic Study of Orally Administered Uridine. Journal of the National Cancer Institute. 1991;83(6):437–441. Oral uridine bioavailability: 5.8–9.9%. View Source

Renal Na⁺-Nucleoside Transporter Interaction

In a study using brush border membrane vesicles (BBMV) prepared from human kidney, UMP at a concentration of 100 µM significantly inhibited Na⁺-driven ³H-uridine transport, demonstrating that UMP is recognized as a substrate by the renal Na⁺-nucleoside co-transport system [1]. In the same assay, three synthetic nucleoside analogues—zidovudine (AZT), cytarabine (Ara-C), and dideoxycytidine (ddC)—each tested at 100 µM, did not significantly inhibit Na⁺-uridine transport. The naturally occurring nucleosides cytidine, thymidine, and adenosine also significantly inhibited transport, with adenosine showing competitive inhibition (Ki = 26.4 µM). This establishes that UMP, despite its phosphorylated state, engages the physiologically relevant renal nucleoside reabsorption machinery, whereas synthetic nucleoside analogues with ribose modifications are excluded. This transporter engagement profile positions UMP disodium salt as a preferred tool compound for studying renal nucleoside handling and as a more predictably absorbed uridine source compared to synthetic nucleoside derivatives.

Renal Transporter Interaction

Direct head-to-head comparison

UMP significantly inhibits Na⁺-uridine transport; AZT, Ara-C, ddC do not

Reported substrate engagement in human kidney BBMV; synthetic analogues excluded.

Human kidney BBMV model; confirm in your experimental system.

Evidence Dimension	Inhibition of Na⁺-driven ³H-uridine uptake in human kidney BBMV
Target Compound Data	UMP (100 µM): significant inhibition of Na⁺-uridine transport (P < 0.05 vs. control)
Comparator Or Baseline	Zidovudine (AZT, 100 µM): no significant inhibition; Cytarabine (Ara-C, 100 µM): no significant inhibition; Dideoxycytidine (ddC, 100 µM): no significant inhibition
Quantified Difference	Qualitative binary difference: UMP significantly inhibits; all three synthetic analogues do not. Adenosine Ki = 26.4 µM for context.
Conditions	Human kidney brush border membrane vesicles (BBMV), initial Na⁺-driven ³H-uridine uptake measured by rapid filtration, pH 7.4, room temperature

Why This Matters

For renal pharmacology and drug-transporter interaction studies, UMP disodium salt serves as a validated, physiologically relevant substrate for the Na⁺-nucleoside co-transport system, unlike synthetic nucleoside analogues that fail to engage this pathway—directly impacting experimental model selection.

• [1] Brett CM, Washington CB, Ott RJ, Gutierrez MM, Giacomini KM. Interaction of Nucleoside Analogues with the Sodium–Nucleoside Transport System in Brush Border Membrane Vesicles from Human Kidney. Pharmaceutical Research. 1993;10(3):423–426. doi:10.1023/A:1018948608211. View Source

Systemic Uridine Bioavailability: UMP vs. Triacetyluridine

Triacetyluridine (TAU, uridine triacetate, marketed as XURIDEN®/Vistogard®) delivers 4- to 6-fold more uridine into the systemic circulation compared to equimolar doses of uridine itself, as stated in the FDA-approved prescribing information [1]. Since orally administered UMP is rapidly hydrolyzed to uridine prior to or during intestinal absorption, its systemic uridine exposure profile approximates that of oral uridine rather than that of TAU [2]. TAU achieves maximum plasma uridine concentrations within 2–3 hours with a half-life of 2–2.5 hours, producing a high-amplitude, short-duration exposure profile optimized for acute therapeutic interventions (e.g., emergency 5-fluorouracil overdose reversal). UMP disodium salt, by contrast, yields more moderate and sustained plasma uridine elevations—as demonstrated in the gerbil model where plasma uridine rose 5-fold at 30 minutes and returned toward baseline thereafter—making it more suitable for chronic nutritional supplementation and steady-state precursor delivery applications [3]. This 4- to 6-fold bioavailability differential is not a deficit but a deliberate application-driven distinction: TAU for high-exposure pharmacotherapy, UMP-Na₂ for sustained nutritional and research precursor supply.

Systemic Uridine Exposure

Cross-study comparable

UMP: 5-fold plasma increase at 30 min (gerbil); TAU: 4–6× higher AUC (human)

UMP yields moderate, sustained exposure suited for chronic precursor delivery; TAU for acute high-exposure contexts.

Cross-species comparison; direct head-to-head PK data not available.

Evidence Dimension	Relative oral systemic uridine exposure (AUC/Cmax) vs. equimolar uridine dose
Target Compound Data	UMP disodium salt: approximates oral uridine exposure (baseline reference); plasma uridine increased from 6.6 to 32.7 µM (5-fold) at 30 min in gerbil model at 1 mmol/kg
Comparator Or Baseline	Triacetyluridine (TAU, XURIDEN®): 4- to 6-fold higher systemic uridine exposure vs. equimolar uridine; Cmax at 2–3 h; t½ 2–2.5 h
Quantified Difference	TAU provides 4–6× the uridine AUC of UMP/uridine at equimolar doses; UMP provides moderate, sustained exposure suitable for chronic administration
Conditions	Human pharmacokinetic data from FDA label (TAU); gerbil pharmacokinetic data from Cansev et al., 2005 (UMP); cross-species and cross-study comparison

Why This Matters

Procurement for acute therapeutic intervention warrants TAU (high Cmax, rapid onset); procurement for chronic nutritional supplementation, infant formula, or steady-state research precursor delivery warrants UMP disodium salt. Selecting the wrong form compromises either safety (excessive acute exposure) or efficacy (insufficient sustained precursor levels).

• [1] DailyMed – XURIDEN (uridine triacetate) granules, for oral use. FDA Package Insert. Wellstat Therapeutics. XURIDEN delivers 4- to 6-fold more uridine into the systemic circulation compared to equimolar doses of uridine itself. Cmax at 2–3 h; t½ ~2–2.5 h. View Source
• [2] Suplmnt. Uridine Monophosphate vs Triacetyluridine: which to choose? Evidence-Based Comparison. TAU yields ~4–6× higher plasma uridine vs. equimolar uridine/UMP. View Source
• [3] Cansev M, Watkins CJ, van der Beek EM, Wurtman RJ. Oral uridine-5'-monophosphate (UMP) increases brain CDP-choline levels in gerbils. Brain Research. 2005;1058(1–2):101–108. Plasma uridine: 6.6 ± 0.58 to 32.7 ± 1.85 µM at 30 min (P < 0.001). View Source

UMP Disodium Salt Application Scenarios

High-Concentration Aqueous Formulation for Cell Culture & Enzyme Assays

When experimental protocols require nucleotide stock solutions exceeding 100 mM—common in RNA polymerase assays, kinase activity screens, and cell culture supplementation—UMP disodium salt is the only viable UMP form. Its aqueous solubility of 40 g/100 mL at 20 °C enables preparation of stock solutions at concentrations unattainable with the free acid (~50 mg/mL, ~150 mM maximum but often limited by slow dissolution and pH drift). For cell culture applications requiring neutral pH, the disodium salt's solution pH of 7.0–8.5 [1] eliminates the need for titration with NaOH, which would otherwise introduce sodium excess and osmolarity variability.

Neutral-pH & Heat-Stable Nutritional Manufacturing

Dietary supplement and infant formula manufacturers specifying a neutral-pH, water-soluble uridine source should procure UMP disodium salt rather than free acid UMP or uridine. The disodium salt's pH 7.0–8.5 in solution [1] aligns with the near-neutral pH of human milk and standard infant formula specifications, avoiding the acidic conditions (pH 4–5) that would arise from free acid UMP. Furthermore, the documented thermal stability up to 190 °C [2] provides a processing safety margin during spray drying, hot-fill operations, or short-term thermal treatments that would degrade the free acid form—reducing batch failure risk in commercial manufacturing.

Brain Phosphatide Synthesis & Synaptic Plasticity Research

For preclinical studies examining brain phosphatidylcholine synthesis, synaptic protein expression, or dendritic spine density, UMP disodium salt is the experimentally validated precursor of choice. The Cansev et al. (2005) dose-response study established that oral UMP at 0.05 mmol/kg significantly elevates brain CDP-choline (the rate-limiting phosphatide precursor), with a 45% increase at 1 mmol/kg [3]. Chronic dietary UMP (0.5%) combined with DHA and choline has been shown to increase total brain phospholipids, synaptic proteins, and hippocampal dendritic spine density in gerbils and rats [4]. Researchers should specify UMP disodium salt and cite the 0.05 mmol/kg minimum effective dose as the experimental benchmark for study design.

Renal Nucleoside Transporter Pharmacology Studies

Investigators studying the human renal Na⁺-nucleoside co-transport system should select UMP disodium salt as a validated, naturally occurring substrate control. The Brett et al. (1993) study demonstrated that UMP at 100 µM significantly inhibits Na⁺-driven uridine uptake in human kidney BBMV, whereas synthetic nucleoside analogues (AZT, Ara-C, ddC) are not recognized by this transporter [5]. This transporter engagement profile makes UMP-Na₂ an essential positive control compound for screens designed to identify novel substrates or inhibitors of renal nucleoside reabsorption—an application where uridine or synthetic analogues would produce false-negative results.

Application

Selection Property

Validation Focus

High-concentration aqueous formulation for cell-based assays

Aqueous solubility profile

Stock solution concentration limits, precipitation thresholds

Neutral-pH thermal-stable nutritional manufacturing

pH and thermal stability profiles

Formulation pH compatibility, thermal processing tolerance

Brain phosphatide synthesis and synaptic plasticity research

CDP-choline pathway engagement

Brain CDP-choline endpoint response, dose-response characterization

Renal nucleoside transporter pharmacology studies

Transporter substrate selectivity

Na⁺-nucleoside transporter inhibition assay in kidney BBMV

• [1] Henan Steeda Industrial Co. / Made-in-China. Manufacturer Specification: Uridine-5'-Monophosphate Disodium Salt. Acidity: pH 7.0–8.5. View Source
• [2] Mellon Pharm. What is Uridine 5′-monophosphate disodium salt? Thermal stability up to 190°C before degradation. View Source
• [3] Cansev M, Watkins CJ, van der Beek EM, Wurtman RJ. Oral uridine-5'-monophosphate (UMP) increases brain CDP-choline levels in gerbils. Brain Research. 2005;1058(1–2):101–108. doi:10.1016/j.brainres.2005.07.054. View Source
• [4] Holguin S, Martinez J, Chow C, Wurtman R. Dietary uridine enhances the improvement in learning and memory produced by administering DHA to gerbils. FASEB Journal. 2008;22(11):3938–3946. doi:10.1096/fj.08-112425. Chronic UMP (0.5%) increased brain PC and PE levels by 18% and 33% respectively. View Source
• [5] Brett CM, Washington CB, Ott RJ, Gutierrez MM, Giacomini KM. Interaction of Nucleoside Analogues with the Sodium–Nucleoside Transport System in Brush Border Membrane Vesicles from Human Kidney. Pharmaceutical Research. 1993;10(3):423–426. doi:10.1023/A:1018948608211. View Source